Cas no 2138252-26-1 (Propanamide, 3-chloro-2,2-dimethyl-N-(4-methyl-3-piperidinyl)-)

• Product Name: Propanamide, 3-chloro-2,2-dimethyl-N-(4-methyl-3-piperidinyl)-
• CAS No: 2138252-26-1
• MF: C₁₁H₂₁ClN₂O
• MW: 232.750241994858
• CID: 5259473
• Update Time: 2025-07-16

Propanamide, 3-chloro-2,2-dimethyl-N-(4-methyl-3-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-chloro-2,2-dimethyl-N-(4-methyl-3-piperidinyl)-

• Inchi： 1S/C11H21ClN2O/c1-8-4-5-13-6-9(8)14-10(15)11(2,3)7-12/h8-9,13H,4-7H2,1-3H3,(H,14,15)
• InChI Key： FFUNXXVLFHDJNT-UHFFFAOYSA-N
• SMILES： C(NC1C(C)CCNC1)(=O)C(C)(C)CCl

Additional information on Propanamide, 3-chloro-2,2-dimethyl-N-(4-methyl-3-piperidinyl)-

Comprehensive Overview of Propanamide, 3-chloro-2,2-dimethyl-N-(4-methyl-3-piperidinyl)- (CAS No. 2138252-26-1)

Propanamide, 3-chloro-2,2-dimethyl-N-(4-methyl-3-piperidinyl)- (CAS No. 2138252-26-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of chlorinated propanamides, which are known for their unique structural properties and potential applications. The presence of a piperidinyl moiety in its structure enhances its bioactivity, making it a subject of interest for drug discovery and development.

In recent years, the demand for novel bioactive compounds has surged, driven by advancements in precision medicine and sustainable agriculture. Researchers are particularly intrigued by the 3-chloro-2,2-dimethyl substitution pattern in Propanamide, 3-chloro-2,2-dimethyl-N-(4-methyl-3-piperidinyl)-, as it may contribute to enhanced stability and target specificity. This aligns with the growing trend of structure-activity relationship (SAR) studies, which aim to optimize molecular designs for improved efficacy.

The compound's CAS No. 2138252-26-1 serves as a critical identifier in global chemical databases, facilitating its traceability in regulatory and research contexts. Given the increasing emphasis on chemical safety and sustainability, stakeholders are keen to explore its environmental footprint and biodegradability. This is particularly relevant as industries shift toward green chemistry principles to minimize ecological impact.

From a synthetic chemistry perspective, Propanamide, 3-chloro-2,2-dimethyl-N-(4-methyl-3-piperidinyl)- offers intriguing challenges and opportunities. Its synthesis often involves multi-step organic reactions, including amidation and halogenation, which are topics of frequent discussion in academic forums. The compound's stereochemistry and potential for chiral resolution further elevate its relevance in asymmetric synthesis, a hot topic in modern organic chemistry.

In the pharmaceutical sector, derivatives of piperidine and propanamide are frequently explored for their central nervous system (CNS) activity. While CAS No. 2138252-26-1 is not yet widely commercialized, its structural features suggest potential applications in neurological disorders or metabolic diseases. This aligns with current research trends focusing on small-molecule therapeutics for chronic conditions.

Agrochemical researchers are also investigating similar compounds for their pesticidal or herbicidal properties. The chloro-dimethyl group in Propanamide, 3-chloro-2,2-dimethyl-N-(4-methyl-3-piperidinyl)- could impart selective toxicity toward pests, a key consideration in developing next-generation crop protection agents. This resonates with the global push for sustainable agriculture and reduced chemical residues in food chains.

Analytical characterization of CAS No. 2138252-26-1 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for ensuring compound integrity, a topic frequently searched by quality control professionals. The compound's physicochemical properties, including solubility and melting point, are also critical for formulation scientists.

As the scientific community continues to explore Propanamide, 3-chloro-2,2-dimethyl-N-(4-methyl-3-piperidinyl)-, its patent landscape and regulatory status remain dynamic. Intellectual property searches reveal growing interest in its derivatives and analogs, highlighting its potential as a scaffold for innovation. This underscores the importance of patent analytics in guiding R&D investments.

In conclusion, Propanamide, 3-chloro-2,2-dimethyl-N-(4-methyl-3-piperidinyl)- (CAS No. 2138252-26-1) represents a compelling case study at the intersection of chemistry, biology, and environmental science. Its multifaceted applications and alignment with contemporary research priorities make it a compound worth watching in the coming years.